

Nefazodone sexual side effects comparison SSRIs

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nefazodone

CAS No.: 83366-66-9

Cat. No.: S536934

[Get Quote](#)

Comparative Incidence of Sexual Dysfunction

The table below summarizes key quantitative findings from clinical studies on treatment-emergent sexual dysfunction.

Antidepressant	Reported Incidence of Sexual Dysfunction	Comparative Findings (vs. Nefazodone or Other Agents)
Nefazodone	8% [1]; 28% [2]	Benchmark for low incidence.
Bupropion	10%-25% [1]; 22%-25% [2]	Similar low-risk profile to nefazodone [3].
Mirtazapine	24% [1]	Lower risk than SSRIs [4].
Fluvoxamine	59.1% [1]	Demonstrated less dysfunction than sertraline in one RCT [3].
Sertraline	56%-62.9% [1]	Significantly more sexual dysfunction than nefazodone and bupropion [3] [1] [5].
Paroxetine	65%-70.7% [1]	Among SSRIs with the highest risk [1] [6].

Antidepressant	Reported Incidence of Sexual Dysfunction	Comparative Findings (vs. Nefazodone or Other Agents)
Fluoxetine	54%-57.7% [1]	More sexual dysfunction than bupropion [3].
Venlafaxine	58%-70% [1]; 67% [1]	High incidence, comparable to SSRIs [1].
Citalopram	72.7% [1]	High incidence [1].
Clomipramine	Up to 93% (anorgasmia) [1]	Very high risk of specific dysfunctions [1].

Key Experimental Data and Methodologies

The comparative data is derived from several robust study designs, each providing a different level of evidence.

Randomized Controlled Trials (RCTs)

A **double-blind, parallel-group study** directly compared **nefazodone** and sertraline.

- **Objective:** To compare efficacy, tolerability, and effects on sexual function over 6 weeks [5].
- **Methods:** 160 outpatients with major depression were randomized to **nefazodone** or sertraline. Efficacy was measured using the Hamilton Rating Scale for Depression (HAM-D-17) and Clinical Global Impressions (CGI) scales. Sexual function was assessed using a dedicated **sexual function questionnaire** [5].
- **Key Findings:** Both drugs showed comparable antidepressant efficacy. However, **sertraline had negative effects on sexual function and satisfaction in both men and women, while nefazodone had no adverse effect on sexual well-being** [5]. This study provides high-quality, direct evidence of **nefazodone's** superior sexual side effect profile.


Large-Scale Observational Studies

A **cross-sectional, observational study** offered a broad view of sexual dysfunction prevalence in a real-world setting.

- **Objective:** To estimate the prevalence of sexual dysfunction in patients taking newer antidepressants and compare physician-perceived vs. patient-reported rates [2].
- **Methods:** The study enrolled 6,297 adult outpatients on antidepressant monotherapy. Sexual dysfunction was measured using the **Changes in Sexual Functioning Questionnaire (CSFQ)**, a validated rating scale, ensuring consistent methodology across treatment groups [2].
- **Key Findings:** **Nefazodone** and bupropion were associated with the lowest risk of sexual dysfunction. The odds of having sexual dysfunction were **4 to 6 times greater with SSRIs or venlafaxine XR than with bupropion SR**, placing **nefazodone** in the same low-risk category [2].

Mechanistic Pathways and Sexual Side Effects

The differential risk of sexual dysfunction between **nefazodone** and SSRIs is explained by their distinct pharmacological actions on serotonin receptors, as illustrated below.



[Click to download full resolution via product page](#)

The diagram above shows the core hypothesis: while both SSRIs and **nefazodone** increase synaptic serotonin by blocking the serotonin transporter (SERT), **nefazodone's additional action as a 5-HT₂**

receptor antagonist is believed to mitigate the sexual side effects primarily mediated by excessive stimulation of these receptors [1].

Research Implications and Future Directions

The evidence positions **nefazodone** as a valuable option, though with important considerations for clinical development and practice.

- **Clinical Utility: Nefazodone** presents a compelling alternative for patients requiring long-term antidepressant therapy who are concerned about sexual health, potentially improving treatment adherence [1]. Its unique mechanism may also be beneficial in treating conditions like **nonparaphilic compulsive sexual behavior without introducing iatrogenic sexual dysfunction** [7] [8].
- **Safety Profile Consideration:** A major factor in **nefazodone's** limited use is its **black box warning for rare but severe hepatotoxicity** [3]. This risk led to its withdrawal from some markets and remains a critical consideration in any risk-benefit assessment.
- **Research Gaps:** While RCTs and large observational studies provide strong evidence, there is a need for more head-to-head trials with other modern antidepressants with favorable sexual side effect profiles (e.g., vortioxetine). Further research into the precise role of 5-HT receptor subtypes in sexual function could also inform the development of next-generation antidepressants.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Antidepressant-associated sexual dysfunction: impact, effects ... [pmc.ncbi.nlm.nih.gov]
2. Prevalence of Sexual Dysfunction Among Newer ... [psychiatrist.com]
3. Which Antidepressant Is Best to Avoid Sexual Dysfunction? | AAFP [aafp.org]
4. pi :: Psychiatry Investigation [psychiatryinvestigation.org]
5. Nefazodone versus sertraline in outpatients with major ... [pubmed.ncbi.nlm.nih.gov]
6. Antidepressants: Which cause the fewest sexual side effects? [mayoclinic.org]

7. Nefazodone and the treatment of nonparaphilic compulsive ... [pubmed.ncbi.nlm.nih.gov]

8. Nefazodone and the Treatment of Nonparaphilic ... [psychiatrist.com]

To cite this document: Smolecule. [Nefazodone sexual side effects comparison SSRIs]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b536934#nefazodone-sexual-side-effects-comparison-ssris>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com